Cas no 1135283-41-8 (Ethyl 1,6-dimethyl-4-(3-methylphenyl)-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate)

• Product Name: Ethyl 1,6-dimethyl-4-(3-methylphenyl)-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate
• CAS No: 1135283-41-8
• MDL: MFCD12025937
• CID: 4572459
• Update Time: 2025-10-28

Ethyl 1,6-dimethyl-4-(3-methylphenyl)-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1,6-dimethyl-4-(3-methylphenyl)-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate

• MDL： MFCD12025937

Computed Properties

• Exact Mass: 288.147
• Monoisotopic Mass: 288.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2

Experimental Properties

• Melting Point: 126-129°

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines

Additional information on Ethyl 1,6-dimethyl-4-(3-methylphenyl)-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate

Ethyl 1,6-Dimethyl-4-(3-Methylphenyl)-2-Oxo-1,2,3,4-Tetrahydro-5-Pyrimidinecarboxylate: A Comprehensive Overview

The compound with CAS No. 1135283-41-8, commonly referred to as Ethyl 1,6-dimethyl-4-(3-methylphenyl)-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structure of this molecule is characterized by a pyrimidine ring system with substituents that include ethyl groups, methyl groups, and a phenyl ring. These substituents play a crucial role in determining the compound's chemical properties and biological activity.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry due to their ability to interact with various biological targets. For instance, Ethyl 1,6-dimethyl-4-(3-methylphenyl)-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate has been investigated for its potential as an enzyme inhibitor. Researchers have found that the compound exhibits significant inhibitory activity against certain proteases, making it a promising candidate for the development of antiviral and anticancer therapies. The presence of the phenyl group at the 4-position of the pyrimidine ring is believed to contribute to this activity by enhancing the molecule's ability to bind to target enzymes.

In addition to its enzymatic activity, this compound has also been explored for its role in agricultural chemistry. Studies have shown that Ethyl 1,6-dimethyl-4-(3-methylphenyl)-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate can act as a plant growth regulator. The methyl groups attached to the pyrimidine ring are thought to play a key role in modulating the compound's interaction with plant cells. This property has led to its consideration as a potential ingredient in agricultural formulations aimed at enhancing crop yield and resistance to environmental stressors.

The synthesis of Ethyl 1,6-dimethyl-4-(3-methylphenyl)-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate involves a multi-step process that typically begins with the preparation of intermediate compounds. One common approach involves the condensation of aldehydes or ketones with nitrogen-containing precursors under specific reaction conditions. The optimization of these conditions is critical to achieving high yields and ensuring the purity of the final product. Recent advancements in catalytic techniques have enabled more efficient syntheses of this compound, reducing production costs and improving scalability.

From an analytical perspective, Ethyl 1,6-dimethyl-4-(3-methylphenyl)-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate has been extensively characterized using modern spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These techniques have provided valuable insights into the compound's molecular structure and stability under various conditions. For instance, NMR studies have confirmed the regiochemistry of substitution on the pyrimidine ring and provided evidence for intermolecular hydrogen bonding interactions.

Looking ahead, there is growing interest in exploring the pharmacokinetic properties of Ethyl 1,6-dimethyl-4-(3-methylphenyl)-2-oxy...